Cas no 781646-88-6 (Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form)
781646-88-6 structure
Product Name:Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form
CAS No:781646-88-6
MF:C28H50O5
MW:466.693609714508
CID:6759392
Update Time:2024-03-03
Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form Chemical and Physical Properties
Names and Identifiers
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- 781646-88-6
- Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form
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- Inchi: 1S/C28H50O5/c1-16(2)28(33,15-29)11-6-17(3)21-14-24(32)25-19-13-23(31)22-12-18(30)7-9-26(22,4)20(19)8-10-27(21,25)5/h16-25,29-33H,6-15H2,1-5H3
- InChI Key: URQOCKLOSGLGQT-UHFFFAOYSA-N
- SMILES: CC(C(CCC(C1C2(C(C3C(CC2)C2(C(CC(CC2)O)C(O)C3)C)C(O)C1)C)C)(CO)O)C
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- XLogP3: 4.813
Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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